Cas no 74869-23-1 ()

structure
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C21H18/c1-3-16-14(2)21-17-9-5-4-8-15(17)12-13-20(21)19-11-7-6-10-18(16)19/h4-13H,3H2,1-2H3
- InChI Key: PGSJEOCIAIYOLH-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C=CC=1C1C=CC=CC=1C(CC)=C2C
Computed Properties
- Exact Mass: 270.140850574g/mol
- Monoisotopic Mass: 270.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 1
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 0Ų
Related Literature
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María Ventura,Carmen Ramírez de Arellano,Marta E. G. Mosquera,Gerardo Jiménez,Tomás Cuenca Dalton Trans., 2011,40, 5728-5733
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Ingolf Kahle,Oliver Tröber,Hannes Richter,Stefan Spange New J. Chem., 2013,37, 1479-1485
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Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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